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Compound of Interest

Compound Name: C3TD879

Cat. No.: B12368766

Get Quote

Application Notes and Protocols for C3TD879
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of C3TD879,

a potent and selective first-in-class inhibitor of Citron kinase (CITK). Adherence to these

guidelines is crucial for ensuring the stability and efficacy of the compound in experimental

settings.

Product Information
Product Name: C3TD879

Mechanism of Action: C3TD879 is a Type I kinase inhibitor that potently and selectively

inhibits the catalytic activity of Citron kinase (CITK).[1][2][3][4][5] It binds directly to full-length

human CITK in cells.[1][2][5]

Primary Target: Citron kinase (CITK)[2][4][5]

CAS Number: 2850259-33-3[1][3]
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Physicochemical and Biological Properties
Property Value Reference

Molecular Weight 364.49 g/mol [2]

Molecular Formula C₂₂H₂₈N₄O [2]

Biochemical IC₅₀
12 nM for CITK catalytic

activity
[1][2][3][4][5]

Binding Affinity (Kd)
< 10 nM for full-length human

CITK in cells (NanoBRET)
[1][2][5]

Binding Affinity (Kd)
0.3 nM for NL-CITK KD; 9.5

nM for full-length NL-CITK
[4]

Dissolution Protocols
Proper dissolution of C3TD879 is critical for experimental success. The following protocols are

recommended for preparing stock and working solutions for in vitro and in vivo studies.

In Vitro Stock Solution Preparation
For most in vitro applications, Dimethyl Sulfoxide (DMSO) is the recommended solvent.

Protocol:

Allow the vial of solid C3TD879 to equilibrate to room temperature for at least 60 minutes

before opening.[6]

To prepare a 10 mM stock solution, add the appropriate volume of high-purity DMSO to the

vial. The volume can be calculated based on the mass of the compound provided.

Vortex or sonicate the solution to ensure complete dissolution. If precipitation is observed,

gentle heating can also be applied.[1]

Once dissolved, aliquot the stock solution into smaller, single-use volumes in tightly sealed

vials to minimize freeze-thaw cycles.[1][6][7]
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In Vivo Formulation Protocols
For in vivo experiments, a clear stock solution should first be prepared, followed by the addition

of co-solvents. It is recommended to prepare fresh working solutions for in vivo use on the day

of the experiment.[1] The following are established solvent systems that yield a clear solution

with a solubility of at least 2.5 mg/mL.[1]

Protocol 1: PEG300 and Tween-80 Formulation[1]

Prepare a stock solution of C3TD879 in DMSO (e.g., 25 mg/mL).

In a sterile tube, add 10% of the final volume from the DMSO stock solution.

Add 40% of the final volume of PEG300 and mix thoroughly.

Add 5% of the final volume of Tween-80 and mix until the solution is clear.

Add 45% of the final volume of saline and mix to achieve the final concentration.

Protocol 2: SBE-β-CD Formulation[1]

Prepare a stock solution of C3TD879 in DMSO.

In a sterile tube, add 10% of the final volume from the DMSO stock solution.

Add 90% of the final volume of a 20% SBE-β-CD solution in saline and mix thoroughly until

the solution is clear.

Protocol 3: Corn Oil Formulation[1]

Prepare a stock solution of C3TD879 in DMSO.

In a sterile tube, add 10% of the final volume from the DMSO stock solution.

Add 90% of the final volume of corn oil and mix thoroughly until the solution is clear.

Storage and Stability
Proper storage is essential to maintain the integrity and activity of C3TD879.
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Form
Storage
Temperature

Duration Recommendations

Solid 0 - 4°C
Short-term (days to

weeks)

Store in a dry, dark

environment.[2]

-20°C
Long-term (months to

years)

Keep the vial tightly

sealed.[2][3][6]

Stock Solution -20°C Up to 1 month

Store as aliquots in

tightly sealed vials to

avoid freeze-thaw

cycles.[1][3][6][7]

-80°C Up to 6 months

Recommended for

longer-term storage of

solutions.[1]

Note: Short periods at ambient temperatures, such as during shipping, are unlikely to affect the

product's stability.[2][6]

Signaling Pathway and Experimental Workflow
C3TD879 Mechanism of Action
C3TD879 acts as a potent inhibitor of Citron kinase (CITK), a serine/threonine kinase that plays

a crucial role in the final stages of cell division (cytokinesis).[4][5] By inhibiting the catalytic

activity of CITK, C3TD879 allows for the investigation of the kinase-dependent functions of

CITK in cellular processes.
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Caption: Mechanism of action of C3TD879 as a CITK inhibitor in the cytokinesis pathway.

General Experimental Workflow
The following diagram outlines a typical workflow for utilizing C3TD879 in a research setting,

from compound handling to data analysis.
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Caption: General workflow for handling and using C3TD879 in experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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